5-bromoindoxyl-beta-cellobioside
5-bromoindoxyl-beta-cellobioside
Brand Name:
Vulcanchem
CAS No.:
124613-91-8
VCID:
VC0037962
InChI:
InChI=1S/C20H26BrNO11/c21-7-1-2-9-8(3-7)10(4-22-9)30-19-17(29)15(27)18(12(6-24)32-19)33-20-16(28)14(26)13(25)11(5-23)31-20/h1-4,11-20,22-29H,5-6H2/t11-,12-,13-,14+,15-,16-,17-,18-,19-,20+/m1/s1
SMILES:
C1=CC2=C(C=C1Br)C(=CN2)OC3C(C(C(C(O3)CO)OC4C(C(C(C(O4)CO)O)O)O)O)O
Molecular Formula:
C20H26BrNO11
Molecular Weight:
536.3 g/mol
5-bromoindoxyl-beta-cellobioside
CAS No.: 124613-91-8
Main Products
VCID: VC0037962
Molecular Formula: C20H26BrNO11
Molecular Weight: 536.3 g/mol
CAS No. | 124613-91-8 |
---|---|
Product Name | 5-bromoindoxyl-beta-cellobioside |
Molecular Formula | C20H26BrNO11 |
Molecular Weight | 536.3 g/mol |
IUPAC Name | (2S,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6S)-6-[(5-bromo-1H-indol-3-yl)oxy]-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol |
Standard InChI | InChI=1S/C20H26BrNO11/c21-7-1-2-9-8(3-7)10(4-22-9)30-19-17(29)15(27)18(12(6-24)32-19)33-20-16(28)14(26)13(25)11(5-23)31-20/h1-4,11-20,22-29H,5-6H2/t11-,12-,13-,14+,15-,16-,17-,18-,19-,20+/m1/s1 |
Standard InChIKey | IKBQYGJTUJRMFW-NQXZFOFXSA-N |
Isomeric SMILES | C1=CC2=C(C=C1Br)C(=CN2)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O)O |
SMILES | C1=CC2=C(C=C1Br)C(=CN2)OC3C(C(C(C(O3)CO)OC4C(C(C(C(O4)CO)O)O)O)O)O |
Canonical SMILES | C1=CC2=C(C=C1Br)C(=CN2)OC3C(C(C(C(O3)CO)OC4C(C(C(C(O4)CO)O)O)O)O)O |
Synonyms | 5-bromoindoxyl-beta-cellobioside BrI-cellobioside |
PubChem Compound | 130226 |
Last Modified | Nov 11 2021 |
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